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Compound of Interest

Compound Name: 3-Bromoheptane

Cat. No.: B146003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromoheptane, a secondary alkyl halide, is a valuable intermediate in organic synthesis,

enabling the introduction of the heptan-3-yl group into a variety of molecular frameworks. Its

chemical reactivity, primarily centered around nucleophilic substitution and organometallic

preparations, makes it a versatile building block in the synthesis of pharmaceuticals,

agrochemicals, and other fine chemicals. This technical guide provides a comprehensive

overview of the physical and chemical properties of 3-bromoheptane, detailed experimental

protocols for its synthesis and key reactions, and a summary of its safety and handling

considerations.

Physical and Chemical Properties
3-Bromoheptane is a colorless to light yellow liquid with a characteristic odor.[1] It is miscible

with many organic solvents but has limited solubility in water.
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Property Value Reference(s)

Molecular Formula C₇H₁₅Br [2]

Molecular Weight 179.10 g/mol [2][3]

Appearance
Colorless to light yellow clear

liquid
[1]

Boiling Point 158-160 °C (at 760 mmHg) [4]

61-62 °C (at 18 mmHg) [4]

Density 1.140 g/cm³ at 20 °C [5]

Refractive Index (n²⁰/D) 1.451 [4]

Flash Point 61 °C (141.8 °F) [4]

Solubility
Insoluble in water; Soluble in

organic solvents.
[6]

Note: An experimentally determined melting point for 3-bromoheptane is not readily available

in the cited literature.

Chemical Reactivity and Applications
The reactivity of 3-bromoheptane is dominated by the presence of the carbon-bromine bond.

The bromine atom is a good leaving group, making the C3 carbon susceptible to nucleophilic

attack. This property is extensively utilized in organic synthesis.

Nucleophilic Substitution Reactions
3-Bromoheptane readily undergoes Sₙ2 reactions with a variety of nucleophiles. The rate of

these reactions can be influenced by the nature of the nucleophile, the solvent, and the

reaction temperature.
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Workflow for a Typical Sₙ2 Reaction with 3-Bromoheptane

Reactants Reaction Conditions

3-Bromoheptane

Reaction Mixture

Nucleophile Solvent Temperature

Aqueous Workup & Extraction

Purification (e.g., Distillation, Chromatography) Bromide Salt

Substituted Product

Click to download full resolution via product page

Caption: Logical workflow of a typical Sₙ2 reaction involving 3-bromoheptane.

Grignard Reagent Formation
3-Bromoheptane can be used to prepare the corresponding Grignard reagent, heptan-3-

ylmagnesium bromide. This organometallic reagent is a powerful nucleophile and a strong

base, widely used for the formation of new carbon-carbon bonds.
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Experimental Workflow for Grignard Synthesis
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Caption: Experimental workflow for the formation and reaction of a Grignard reagent from 3-
bromoheptane.

Experimental Protocols
Synthesis of 3-Bromoheptane from 3-Heptanol
A common method for the preparation of 3-bromoheptane is the reaction of 3-heptanol with

phosphorus tribromide (PBr₃).

Materials:

3-Heptanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, heating mantle, separatory

funnel, distillation apparatus.

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser topped with a drying tube, place 3-heptanol (1

equivalent) dissolved in anhydrous diethyl ether.

Cool the flask in an ice-water bath.

Slowly add phosphorus tribromide (0.4 equivalents) dropwise from the dropping funnel with

vigorous stirring. The temperature should be maintained below 10 °C during the addition.
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After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Gently heat the mixture to reflux for 2-3 hours.

Cool the reaction mixture to room temperature and then pour it slowly over crushed ice in a

beaker.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer successively with cold water, saturated sodium bicarbonate solution

(to neutralize any remaining acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

Purify the crude 3-bromoheptane by fractional distillation under reduced pressure.

General Protocol for a Nucleophilic Substitution
Reaction: Synthesis of an Ether
This protocol outlines the synthesis of an ether from 3-bromoheptane using an alkoxide

nucleophile, following the Williamson ether synthesis.

Materials:

3-Bromoheptane

Sodium alkoxide (e.g., sodium ethoxide)

Anhydrous ethanol (or other suitable solvent)

Round-bottom flask, condenser, magnetic stirrer, heating mantle.

Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the

sodium alkoxide (1.1 equivalents) in the corresponding anhydrous alcohol.

Add 3-bromoheptane (1 equivalent) to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Add water to the residue and extract the product with a suitable organic solvent (e.g., diethyl

ether).

Wash the combined organic extracts with water and brine.

Dry the organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

Filter and concentrate the solution to obtain the crude ether.

Purify the product by distillation or column chromatography.

Safety and Handling
3-Bromoheptane is a flammable liquid and vapor.[2] It should be handled in a well-ventilated

area, away from heat, sparks, and open flames.[2] Appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat, should be worn. In case of contact with

skin or eyes, rinse immediately with plenty of water. For detailed safety information, refer to the

Safety Data Sheet (SDS).

Conclusion
3-Bromoheptane is a key synthetic intermediate with well-defined physical and chemical

properties. Its utility in nucleophilic substitution and Grignard reactions allows for the

construction of more complex molecules. The experimental protocols provided in this guide

offer a foundation for the synthesis and application of this versatile haloalkane in a research
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and development setting. As with all chemical procedures, adherence to proper safety

protocols is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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